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Cat. No.: B1331199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(phenylsulfonyl)sulfide, identified by the CAS number 4388-22-1, is a notable chemical

compound within the field of organic synthesis. It serves as a key reagent, primarily as a

bifunctional single-sulfur source for the creation of unsymmetrical diaryl sulfides. This technical

guide provides a comprehensive overview of its chemical and physical properties, alongside a

detailed exploration of its synthetic applications. Particular emphasis is placed on the copper-

catalyzed Chan-Lam type cross-coupling reactions with arylboronic acids. While direct

biological activities of Bis(phenylsulfonyl)sulfide have not been extensively reported, the

significance of the phenylsulfonyl moiety and the diaryl sulfide scaffold in medicinal chemistry

and drug development is discussed, highlighting the potential of its derivatives as

pharmacologically active agents.

Chemical and Physical Properties
Bis(phenylsulfonyl)sulfide is an off-white to pink crystalline powder.[1] A summary of its key

quantitative data is presented in Table 1.

Table 1: Physicochemical Properties of Bis(phenylsulfonyl)sulfide
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Property Value Reference(s)

CAS Number 4388-22-1 [1][2][3][4][5][6]

Molecular Formula C₁₂H₁₀O₄S₃ [1][3][4][6]

Molecular Weight 314.4 g/mol [1][5][6]

Appearance
Off-white to pink powder

and/or crystals
[1]

Melting Point 129-134 °C [1][3]

Boiling Point 424.07 °C (rough estimate) [1][3]

Density 1.5454 g/cm³ (rough estimate) [1]

Flash Point 259.7 °C [1]

Storage Temperature
Room Temperature, Keep in a

dark place, Sealed in dry
[1][2][3]

InChI Key
YQUSJUJNDKUWAM-

UHFFFAOYSA-N
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[5]

Synthesis and Reactivity
Synthesis of Bis(phenylsulfonyl)sulfide
Detailed experimental protocols for the synthesis of Bis(phenylsulfonyl)sulfide are not

extensively documented in readily available literature. However, its synthesis can be

conceptually approached from its upstream precursors, which include sodium

benzenesulfonate, benzenesulfonyl chloride, and benzenesulfinic acid.[1] A plausible synthetic

route could involve the reaction of benzenesulfonyl chloride with a sulfur source, such as

sodium sulfide, or the dehydrative coupling of benzenesulfinic acid.
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Reactivity and Application in the Synthesis of
Unsymmetrical Diaryl Sulfides
A primary and significant application of Bis(phenylsulfonyl)sulfide is its role as a

bielectrophilic sulfur transfer agent in the synthesis of unsymmetrical diaryl sulfides.[7] This is

achieved through a sequential, copper-catalyzed Chan-Lam type cross-coupling reaction with

two different aryl nucleophiles, typically arylboronic acids.[2][7]

The proposed mechanism involves the initial reaction of one equivalent of an arylboronic acid

with Bis(phenylsulfonyl)sulfide in the presence of a copper catalyst. This is followed by the

introduction of a second, different arylboronic acid to complete the synthesis of the

unsymmetrical diaryl sulfide. This methodology demonstrates good functional group tolerance

and has been applied to the modification of complex bioactive molecules.[2]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of

Bis(phenylsulfonyl)sulfide is not readily available in the searched literature, a general

procedure for the synthesis of unsymmetrical diaryl sulfides using this reagent can be outlined

based on the principles of Chan-Lam coupling reactions.

General Protocol for the Copper-Catalyzed Synthesis of Unsymmetrical Diaryl Sulfides:

Reaction Setup: To a reaction vessel, add Bis(phenylsulfonyl)sulfide (1.0 eq.), the first

arylboronic acid (1.1 eq.), a copper catalyst (e.g., Cu(OAc)₂, 10 mol%), and a suitable

solvent (e.g., an anhydrous, aprotic solvent like 1,4-dioxane or toluene).

First Coupling: The reaction mixture is stirred at an elevated temperature (e.g., 80-100 °C)

under an inert atmosphere (e.g., nitrogen or argon) for a specified time (e.g., 12-24 hours),

monitoring the progress by thin-layer chromatography (TLC).

Second Coupling: Upon consumption of the starting materials, the second arylboronic acid

(1.1 eq.) is added to the reaction mixture.

Reaction Continuation: The mixture is stirred at the same elevated temperature for an

additional period (e.g., 12-24 hours) until the reaction is complete as indicated by TLC.
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Work-up: The reaction mixture is cooled to room temperature, diluted with an organic solvent

(e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over

anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to afford

the desired unsymmetrical diaryl sulfide.

Visualization of Synthetic Pathways
The synthesis of unsymmetrical diaryl sulfides using Bis(phenylsulfonyl)sulfide can be

visualized as a sequential process.

Bis(phenylsulfonyl)sulfide

Aryl Phenylsulfonyl Sulfide Intermediate

Arylboronic Acid 1

Unsymmetrical Diaryl Sulfide

Arylboronic Acid 2

Cu Catalyst

Click to download full resolution via product page

Caption: Synthesis of Unsymmetrical Diaryl Sulfides.

Relevance in Drug Development
Direct biological activity or cytotoxicity data for Bis(phenylsulfonyl)sulfide is not currently

available in the public domain. However, its significance in drug development is indirect but

substantial due to two key factors: the prevalence of the phenylsulfonyl group in medicinal

chemistry and the pharmacological potential of diaryl sulfides.

The Phenylsulfonyl Moiety in Medicinal Chemistry
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The phenylsulfonyl group is a well-established pharmacophore found in a wide array of

therapeutic agents.[5] Its presence in a molecule can influence physicochemical properties

such as solubility, lipophilicity, and metabolic stability. Compounds incorporating a

phenylsulfonyl moiety have demonstrated a broad spectrum of biological activities, including

anti-inflammatory, anticancer, and antimicrobial effects.[5][8]

Biological Activity of Diaryl Sulfides
Diaryl sulfides, the products of reactions utilizing Bis(phenylsulfonyl)sulfide, represent a

class of compounds with significant therapeutic potential. Various substituted diaryl sulfides

have been synthesized and evaluated for their biological activities. For instance, certain diaryl

sulfide derivatives have shown promising results as selective anti-breast-cancer agents and as

antitubulin and cytotoxic agents.[1][2][3][4] The ability to efficiently synthesize a diverse library

of unsymmetrical diaryl sulfides using Bis(phenylsulfonyl)sulfide provides a valuable tool for

structure-activity relationship (SAR) studies in drug discovery programs.

Safety and Handling
Bis(phenylsulfonyl)sulfide is classified as an irritant. It can cause skin irritation (H315) and

serious eye irritation (H319). Standard laboratory safety precautions should be observed when

handling this compound, including the use of personal protective equipment such as gloves

and safety glasses. It should be handled in a well-ventilated area. For detailed safety

information, refer to the Safety Data Sheet (SDS).

Conclusion
Bis(phenylsulfonyl)sulfide is a valuable and versatile reagent in organic synthesis, primarily

serving as an efficient precursor for the construction of unsymmetrical diaryl sulfides. Its utility

in copper-catalyzed cross-coupling reactions opens avenues for the creation of diverse

molecular architectures. While the direct biological profile of Bis(phenylsulfonyl)sulfide
remains to be elucidated, its role in the synthesis of pharmacologically relevant scaffolds, such

as diaryl sulfides, underscores its importance for the fields of medicinal chemistry and drug

development. Further research into the synthesis and reactivity of this compound, as well as

the biological evaluation of its derivatives, is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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